(8S,8Ar)-6-amino-2-benzyl-8-(3-ethoxy-4-propoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
(8S,8Ar)-6-amino-2-benzyl-8-(3-ethoxy-4-propoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
459153-26-5
VCID:
VC0459324
InChI:
InChI=1S/C30H31N5O2/c1-3-14-37-26-11-10-22(15-27(26)36-4-2)28-25-18-35(17-21-8-6-5-7-9-21)13-12-23(25)24(16-31)29(34)30(28,19-32)20-33/h5-12,15,25,28H,3-4,13-14,17-18,34H2,1-2H3/t25-,28+/m0/s1
SMILES:
CCCOC1=C(C=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)CC4=CC=CC=C4)OCC
Molecular Formula:
C30H31N5O2
Molecular Weight:
493.6g/mol
(8S,8Ar)-6-amino-2-benzyl-8-(3-ethoxy-4-propoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
CAS No.: 459153-26-5
Main Products
VCID: VC0459324
Molecular Formula: C30H31N5O2
Molecular Weight: 493.6g/mol
| CAS No. | 459153-26-5 |
|---|---|
| Product Name | (8S,8Ar)-6-amino-2-benzyl-8-(3-ethoxy-4-propoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Molecular Formula | C30H31N5O2 |
| Molecular Weight | 493.6g/mol |
| IUPAC Name | (8S,8aR)-6-amino-2-benzyl-8-(3-ethoxy-4-propoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Standard InChI | InChI=1S/C30H31N5O2/c1-3-14-37-26-11-10-22(15-27(26)36-4-2)28-25-18-35(17-21-8-6-5-7-9-21)13-12-23(25)24(16-31)29(34)30(28,19-32)20-33/h5-12,15,25,28H,3-4,13-14,17-18,34H2,1-2H3/t25-,28+/m0/s1 |
| Standard InChIKey | DVIQFHVYYXDHAK-LBNVMWSVSA-N |
| Isomeric SMILES | CCCOC1=C(C=C(C=C1)[C@@H]2[C@H]3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)CC4=CC=CC=C4)OCC |
| SMILES | CCCOC1=C(C=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)CC4=CC=CC=C4)OCC |
| Canonical SMILES | CCCOC1=C(C=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)CC4=CC=CC=C4)OCC |
| PubChem Compound | 1607547 |
| Last Modified | Nov 11 2021 |
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